2-[Methyl-(6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]acetic acid

• IUPAC Name: 2-[methyl-(6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]acetic acid
• InChI: InChI=1S/C15H13N3O2S/c1-18(8-13(19)20)14-11-7-12(10-5-3-2-4-6-10)21-15(11)17-9-16-14/h2-7,9H,8H2,1H3,(H,19,20)
• InChI Key: WQDFRRKSZXKVSP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C1=C2C=C(SC2=NC=N1)C3=CC=CC=C3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

2-[Methyl-(6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]acetic acid is a chemical compound that has been extensively researched for its potential use in treating various diseases. It is commonly referred to as MPTAA and is a member of the thienopyrimidine class of compounds.

Mechanism of Action

The mechanism of action of MPTAA is not fully understood, but it is believed to work by inhibiting specific enzymes involved in inflammation and cancer cell proliferation. It has also been shown to modulate various signaling pathways involved in cell growth and survival.
Biochemical and Physiological Effects:
MPTAA has been shown to have a range of biochemical and physiological effects, including reducing inflammation, inducing apoptosis in cancer cells, and modulating immune responses. It has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using MPTAA in lab experiments is that it has been extensively studied and has shown promising results in various disease models. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to optimize its use in drug development.

Future Directions

There are several future directions for research on MPTAA, including further elucidation of its mechanism of action, optimization of its pharmacokinetic properties, and evaluation of its efficacy in clinical trials. Additionally, research on the potential use of MPTAA in combination with other drugs may lead to improved treatment outcomes for various diseases.

Synthesis Methods

The synthesis of MPTAA involves the reaction of 6-phenylthieno[2,3-d]pyrimidine-4-amine with methyl chloroacetate in the presence of a base. The resulting product is then hydrolyzed to produce MPTAA.

Scientific Research Applications

MPTAA has been studied extensively for its potential use in treating various diseases, including cancer, inflammation, and neurological disorders. It has been shown to have potent anti-inflammatory and anticancer properties, making it a promising candidate for drug development.